![molecular formula C₁₁H₂₂N₂O₂ B1144584 Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate CAS No. 1205750-48-6](/img/structure/B1144584.png)
Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate (TBA-APA) is a tertiary amine that is commonly used as a reagent in organic synthesis. It is a colorless liquid that is soluble in many organic solvents, and has a wide range of applications in laboratory experiments. TBA-APA is a versatile reagent that has been used in various synthesis methods, including the synthesis of heterocyclic compounds, pharmaceuticals, and natural products. It has also been used in the synthesis of chiral compounds, which are important in the development of new drugs and materials.
Scientific Research Applications
Synthesis of Enantiopure Azetidine-2-Carboxylic Acids
Research has demonstrated the synthesis of various azetidine-2-carboxylic acid (Aze) analogs, which are valuable for studying peptide activity and their influence on conformation. These analogs, including chimeras with lysine and alpha-aminoadipate, were synthesized using processes involving 3-allyl-Aze and subsequent modifications (Sajjadi & Lubell, 2008).
Azetidine in Cycloaddition Reactions
Azetidines, including tert-butyldiphenylsilylmethyl-substituted versions, have been used in cycloaddition reactions with nitriles and carbonyl substrates. These reactions produce various heterocyclic products and demonstrate the versatility of azetidines in chemical synthesis (Yadav & Sriramurthy, 2005).
Preparation of 3-Haloazetidines and Derivatives
Protected 3-haloazetidines have been prepared on a gram-scale and used to synthesize high-value azetidine-3-carboxylic acid derivatives. These compounds are increasingly important in pharmaceutical compounds and natural products (Ji, Wojtas, & Lopchuk, 2018).
properties
IUPAC Name |
tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-9(8-13)5-4-6-12/h9H,4-8,12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCVWQHKPZXIGDH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)CCCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1205750-48-6 |
Source
|
Record name | tert-butyl 3-(3-aminopropyl)azetidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.